Cas no 5037-53-6 (Glutamic acid, N-[5-(1,2-dithiolan-3-yl)valeryl]-,L- (8CI))

• Product Name: Glutamic acid, N-[5-(1,2-dithiolan-3-yl)valeryl]-,L- (8CI)
• CAS No: 5037-53-6
• MF: C₂₀H₂₃N₃O
• MW: 321.416124582291
• CID: 385946
• PubChem ID: 5236303
• Update Time: 2025-04-19

Glutamic acid, N-[5-(1,2-dithiolan-3-yl)valeryl]-,L- (8CI) Chemical and Physical Properties

Names and Identifiers

• Glutamic acid, N-[5-(1,2-dithiolan-3-yl)valeryl]-,L- (8CI)
• 3-(furan-2-yl)-1-(2-propan-2-ylphenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]azepine
• DTXSID60422461
• 5037-53-6

• Inchi： 1S/C20H23N3O/c1-14(2)15-8-3-4-10-17(15)23-20-16(9-5-6-12-21-20)19(22-23)18-11-7-13-24-18/h3-4,7-8,10-11,13-14,21H,5-6,9,12H2,1-2H3
• InChI Key： JNPLTUXRARZSSX-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C2=C(NCCCC2)N(C2C=CC=CC=2C(C)C)N=1

Computed Properties

• Exact Mass: 321.18429
• Monoisotopic Mass: 321.184112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.8
• XLogP3: 4.8

Experimental Properties

• Density: 1.21
• Boiling Point: 460.6°Cat760mmHg
• Flash Point: 232.4°C
• Refractive Index: 1.639
• PSA: 40.77